Cas no 122949-66-0 (1H-Pyrazolo[3,4-d]pyrimidine-3-carbothioamide,4-amino-1-[(2-hydroxyethoxy)methyl]-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-3-carbothioamide,4-amino-1-[(2-hydroxyethoxy)methyl]-
• CAS No: 122949-66-0
• Molecular Formula: C₉H₁₂N₆O₂S
• Molecular Weight: 268.29558
• CID: 175446
• PubChem ID: 3007214

1H-Pyrazolo[3,4-d]pyrimidine-3-carbothioamide,4-amino-1-[(2-hydroxyethoxy)methyl]- Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbothioamide,4-amino-1-[(2-hydroxyethoxy)methyl]-
• 4-amino-1-(2-hydroxyethoxymethyl)pyrazolo[3,4-d]pyrimidine-3-carbothioamide
• DTXSID40153807
• ZINC01888953
• CHEMBL304711
• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbothioamide, 4-amino-1-[(2-hydroxyethoxy)methyl]-
• 1H-Pyrazolo(3,4-d)pyrimidine-3-carbothioamide, 4-amino-1-((2-hydroxyethoxy)methyl)-
• 122949-66-0
• 4-amino-1-[(2-hydroxyethoxy)methyl]-1H-pyrazolo[3,4-d]pyrimidine-3-carbothioamide

• InChIKey： PNMURGPVEPYPIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N6O2S/c10-7-5-6(8(11)18)14-15(4-17-2-1-16)9(5)13-3-12-7/h3,16H,1-2,4H2,(H2,11,18)(H2,10,12,13)
• SMILES： OCCOCN1N=C(C(=S)N)C2=C(N=CN=C12)N

Computed Properties

• Exact Mass: 268.07446
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 268.074
• Heavy Atom Count: 18
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 125.1
• Refractive Index: 1.811
• Boiling Point: 584°Cat760mmHg
• Flash Point: 307°C
• Density: 1.77